Methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate

• Molecular Formula: C14H18O5
• Molecular Weight: 266.29 g/mol
• IUPAC Name: methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate
• InChI: InChI=1S/C14H18O5/c1-14(2,13(16)19-5)12(15)9-6-7-10(17-3)11(8-9)18-4/h6-8H,1-5H3
• InChI Key: SULCDBDPPMWAQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)C1=CC(=C(C=C1)OC)OC)C(=O)OC

Description

Methyl 3-(3,4-dimethoxyphenyl)-2,2-dimethyl-3-oxopropanoate is a useful research compound. Its molecular formula is C14H18O5 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

124 ml of diisopropylamine is dissolved in 500 ml of THF under a blanket of dry nitrogen and cooled to 0° C. and 550 ml n-BuLi (1.6M in hexane) is added drop wise. Next, the mixture is cooled to minus 40° C., using an acetone/N2 bath, and 100 ml methyl 2-methylproponate is added. The resulting mixture is stirred for an additional 15 min at minus 40° C., after which 160.5 g of 3,4-dimethoxybenzoyl chloride dissolved in 750 ml of THF is added drop wise in 60 min during which the temperature is kept below minus 40° C. The cooling bath is removed and stirring is continued for 60 min at RT. 150 ml of 4M hydrochloric acid is added and the THF layer is separated and washed with 100 ml of water, 200 ml 1M of sodium carbonate and 100 ml of brine, dried over MgSO4 and concentrated in vacuo.